1-(4-Chlorophenyl)-3-methyl-1H-pyrazole
Cat. No. B1356770
CAS No.:
27301-77-5
M. Wt: 192.64 g/mol
InChI Key: PFUGSJQNCXAWQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05998424
Procedure details
This compound was prepared by the same methodology described for EXAMPLE 8 with 4-chlorophenyl hydrazine · HCl substituted for phenyl hydrazine and 2-amino-5-(2-N-t-butylaminosulfonylphenyl)pyridine was used in the coupling step. There was obtained the title compound; HRMS (M+H)+ : calc. 468.089714; found 468.088873.
[Compound]
Name
2-amino-5-(2-N-t-butylaminosulfonylphenyl)pyridine
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Reaction Step Three
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([NH:8][NH2:9])=[CH:4][CH:3]=1.[C:10]1(NN)[CH:15]=CC=[CH:12][CH:11]=1>>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N:8]2[CH:15]=[CH:10][C:11]([CH3:12])=[N:9]2)=[CH:4][CH:3]=1
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2-amino-5-(2-N-t-butylaminosulfonylphenyl)pyridine
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Conditions are dynamic
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Workups
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This compound was prepared by the same methodology
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Outcomes
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ClC1=CC=C(C=C1)N1N=C(C=C1)C
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
